Cas no 339011-08-4 (N-ethyl-4-[(4-methylphenyl)sulfanyl]-6-(trifluoromethyl)pyrimidin-2-amine)

• Product Name: N-ethyl-4-[(4-methylphenyl)sulfanyl]-6-(trifluoromethyl)pyrimidin-2-amine
• CAS No: 339011-08-4
• MF: C₁₄H₁₄F₃N₃S
• MW: 313.341271877289
• CID: 4648371
• Update Time: 2025-07-25

N-ethyl-4-[(4-methylphenyl)sulfanyl]-6-(trifluoromethyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-ethyl-4-(p-tolylthio)-6-(trifluoromethyl)pyrimidin-2-amine
• 2-Pyrimidinamine, N-ethyl-4-[(4-methylphenyl)thio]-6-(trifluoromethyl)-
• N-ethyl-4-[(4-methylphenyl)sulfanyl]-6-(trifluoromethyl)pyrimidin-2-amine

• Inchi： 1S/C14H14F3N3S/c1-3-18-13-19-11(14(15,16)17)8-12(20-13)21-10-6-4-9(2)5-7-10/h4-8H,3H2,1-2H3,(H,18,19,20)
• InChI Key： UDEFZUKPTZAQED-UHFFFAOYSA-N
• SMILES： C1(NCC)=NC(C(F)(F)F)=CC(SC2=CC=C(C)C=C2)=N1

Additional information on N-ethyl-4-[(4-methylphenyl)sulfanyl]-6-(trifluoromethyl)pyrimidin-2-amine

Professional Introduction to N-ethyl-4-[(4-methylphenyl)sulfanyl]-6-(trifluoromethyl)pyrimidin-2-amine (CAS No. 339011-08-4)

N-ethyl-4-[(4-methylphenyl)sulfanyl]-6-(trifluoromethyl)pyrimidin-2-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 339011-08-4, represents a class of molecules that exhibit promising biological activities, making it a subject of intense study in the development of novel therapeutic agents.

The molecular structure of N-ethyl-4-[(4-methylphenyl)sulfanyl]-6-(trifluoromethyl)pyrimidin-2-amine is characterized by a pyrimidine core, which is a common scaffold in many bioactive molecules. The presence of various functional groups, including an ethyl group, a sulfanyl group attached to a methylphenyl ring, and a trifluoromethyl group, contributes to its unique chemical properties and potential biological interactions.

In recent years, there has been a growing interest in the development of pyrimidine-based compounds due to their diverse pharmacological effects. Pyrimidines are known for their role in various biological processes, and modifications to their structure can lead to the discovery of new drugs with enhanced efficacy and selectivity. The compound N-ethyl-4-[(4-methylphenyl)sulfanyl]-6-(trifluoromethyl)pyrimidin-2-amine is no exception and has been studied for its potential applications in treating various diseases.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a specific manner. The sulfanyl group and the trifluoromethyl group, in particular, have been shown to enhance binding affinity and metabolic stability, which are crucial factors in drug design. These features make N-ethyl-4-[(4-methylphenyl)sulfanyl]-6-(trifluoromethyl)pyrimidin-2-amine a valuable candidate for further investigation.

Recent studies have highlighted the potential of this compound in the treatment of inflammatory diseases. The pyrimidine scaffold has been found to modulate inflammatory pathways by interacting with specific enzymes and receptors. The ethyl and sulfanyl groups contribute to its anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. This mechanism of action suggests that N-ethyl-4-[(4-methylphenyl)sulfanyl]-6-(trifluoromethyl)pyrimidin-2-amine could be a promising therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also shown promise in the fight against cancer. Preclinical studies have demonstrated that it can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in tumor progression. The trifluoromethyl group, in particular, has been found to enhance the bioavailability and potency of anticancer agents. This makes N-ethyl-4-[(4-methylphenyl)sulfanyl]-6-(trifluoromethyl)pyrimidin-2-amine an attractive candidate for further development as an anticancer drug.

The synthesis of N-ethyl-4-[(4-methylphenyl)sulfanyl]-6-(trifluoromethyl)pyrimidin-2-am ine involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, are employed to construct the complex molecular framework. These synthetic strategies not only highlight the expertise required in pharmaceutical chemistry but also underscore the importance of innovative methods in drug development.

The pharmacokinetic properties of this compound are another area of interest. Studies have shown that it exhibits good oral bioavailability and rapid absorption, which are essential characteristics for any successful drug candidate. Additionally, its metabolic stability suggests that it can be administered frequently without significant degradation in the body. These properties make N - ethyl - 4 - [( 4 - methylphenyl ) sulfanyl ] - 6 - ( trifluoromethy l ) pyrimidin - 2 - am ine a promising candidate for further clinical development.

In conclusion, N - ethyl - 4 - [( 4 - methylphenyl ) sulfanyl ] - 6 - ( trifluoromethy l ) pyrimidin - 2 - am ine (CAS No. 339011 - 08 - 4) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique molecular structure, coupled with its demonstrated biological activities, positions it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.